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Compound of Interest

Compound Name: Tantalum methoxide

Cat. No.: B15089087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for
Tantalum (V) methoxide, a critical precursor in various advanced materials and pharmaceutical
applications. The document details experimental protocols, presents quantitative data in a
structured format, and includes a visual representation of a key synthesis workflow.

Introduction

Tantalum (V) methoxide, Ta(OCHs)s, is a metal alkoxide that serves as a vital precursor for the
synthesis of tantalum-based materials. Its high reactivity and solubility in organic solvents make
it an ideal candidate for use in sol-gel processes, chemical vapor deposition (CVD), and as a
catalyst in organic synthesis. The controlled synthesis of high-purity Tantalum (V) methoxide is
therefore of significant interest to researchers in materials science and drug development. This
guide focuses on the two most prevalent and effective synthesis methodologies: the
ammonolysis of Tantalum (V) chloride in methanol and the salt metathesis reaction with an
alkali metal methoxide.

Physicochemical Properties of Tantalum (V)
Methoxide

A summary of the key physical and chemical properties of Tantalum (V) methoxide is provided
in the table below. This data is essential for handling, purification, and application of the
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compound.
Property Value
Molecular Formula CsH150sTa
Molecular Weight 336.12 g/mol [1][2]
Appearance White solid/powder[1][2]
Melting Point 49-51 °C[1]
Boiling Point 188-190 °CJ[1]
Solubility Reacts with water[3]; Soluble in organic solvents
Sensitivity Moisture sensitive[3]

Synthesis Route 1: Ammonolysis of Tantalum (V)
Chloride in Methanol

This method involves the reaction of Tantalum (V) chloride (TaCls) with anhydrous methanol in
the presence of ammonia, which acts as a scavenger for the hydrogen chloride byproduct. This
approach is widely used due to its relatively high yield and the straightforward separation of the
ammonium chloride byproduct.

Experimental Protocol

The following protocol is adapted from established procedures for tantalum alkoxides and
provides a reliable method for the synthesis of Tantalum (V) methoxide.

Materials:

Tantalum (V) chloride (TaCls), high purity

Anhydrous methanol (CH3zOH)

Dry ammonia (NHs) gas

Inert solvent (e.g., benzene or toluene)
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e Anhydrous nitrogen (N2) or argon (Ar) gas
Equipment:

e Three-neck round-bottom flask

e Dropping funnel

e Gas inlet tube

e Mechanical stirrer

o Low-temperature cooling bath (e.g., dry ice/acetone)
« Filtration apparatus (e.g., Schlenk filter)

e Vacuum distillation apparatus

Procedure:

o Reaction Setup: A three-neck round-bottom flask is equipped with a mechanical stirrer, a
dropping funnel, and a gas inlet tube. The entire apparatus is thoroughly dried and purged
with an inert gas (N2 or Ar) to maintain an anhydrous and oxygen-free environment.

o Preparation of Ammoniacal Methanol: In a separate flask, a solution of anhydrous methanol
is cooled to -40 °C in a low-temperature bath. Dry ammonia gas is bubbled through the cold
methanol until a desired concentration is reached (typically a 5.5 to 6 molar excess of
ammonia relative to TaCls).

e Reaction: The ammoniacal methanol solution is transferred to the dropping funnel. The
reaction flask containing Tantalum (V) chloride is also cooled to -40 °C. The ammoniacal
methanol is then added dropwise to the stirred suspension of TaCls in the inert solvent over a
period of 30-60 minutes. The reaction is highly exothermic and the temperature should be
carefully controlled to remain below -20 °C.

e Warming and Filtration: After the addition is complete, the reaction mixture is slowly warmed
to room temperature and stirred for an additional 2-3 hours. The white precipitate of
ammonium chloride (NH4Cl) is then removed by filtration under an inert atmosphere.
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 Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
crude Tantalum (V) methoxide is then purified by vacuum distillation.

: _

Parameter Value/Range
Reactant Molar Ratio (NHs:TaCls) 5.5:1t0 6:1
Reaction Temperature -40 °Cto -20 °C
Typical Yield 80-90%(4]

Synthesis Route 2: Salt Metathesis Reaction

This alternative route involves the reaction of Tantalum (V) chloride with a pre-formed alkali
metal methoxide, such as sodium methoxide (NaOCHs) or lithium methoxide (LIOCHs). The
driving force for this reaction is the formation of a stable alkali metal chloride salt, which
precipitates from the reaction mixture.

Experimental Protocol

Materials:

Tantalum (V) chloride (TaCls), high purity

Sodium methoxide (NaOCHs) or Lithium methoxide (LIOCH?3s)

Anhydrous methanol (CH3zOH)

Anhydrous inert solvent (e.g., hexane or toluene)

Anhydrous nitrogen (N2) or argon (Ar) gas

Equipment:

o Schlenk flask or three-neck round-bottom flask

e Magnetic stirrer
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e Cannula or dropping funnel

« Filtration apparatus (e.g., Schlenk filter)

o Vacuum distillation or sublimation apparatus
Procedure:

e Reaction Setup: A Schlenk flask is charged with sodium methoxide or lithium methoxide and
an anhydrous inert solvent under an inert atmosphere.

e Preparation of TaCls Solution: In a separate Schlenk flask, Tantalum (V) chloride is dissolved
in anhydrous methanol.

e Reaction: The Tantalum (V) chloride solution is slowly added to the stirred suspension of the
metal methoxide at room temperature. The reaction is typically stirred for 12-24 hours to
ensure completion.

o Separation: The precipitated alkali metal chloride (NaCl or LiCl) is removed by filtration or
centrifugation under an inert atmosphere.

 Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
Tantalum (V) methoxide is purified by vacuum distillation or sublimation.

Suantitative [

Parameter Value/Range

Reactant Molar Ratio (Metal Methoxide:TaCls) >5:1

Reaction Temperature Room Temperature

) ) Moderate to High (specific values not widely
Typical Yield
reported)

Purification of Tantalum (V) Methoxide

High-purity Tantalum (V) methoxide is crucial for many applications. The primary method for
purification is vacuum distillation.
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Parameter Value/Range

Boiling Point 188-190 °CJ1]

The boiling point is often reported without a
specified pressure. For the analogous Tantalum
(V) ethoxide, distillation is carried out at
Distillation Pressure approximately 1 kPa with an oil bath
temperature of 210-230 °C.[5][6] Similar
conditions, adjusted for the lower boiling point of

the methoxide, would be appropriate.

Visualizing the Ammonolysis Synthesis Workflow

The following diagram illustrates the key steps in the ammonolysis synthesis of Tantalum (V)
methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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